Cas no 2680662-42-2 (tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate
• CAS No: 2680662-42-2
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5632721
• PubChem ID: 165941774
• Update Time: 2025-05-21

tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-cyano-4-(pyridin-2-yl)cyclohexyl]carbamate
• 2680662-42-2
• EN300-28290594
• tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate

• Inchi： 1S/C17H23N3O2/c1-16(2,3)22-15(21)20-13-7-9-17(12-18,10-8-13)14-6-4-5-11-19-14/h4-6,11,13H,7-10H2,1-3H3,(H,20,21)
• InChI Key： SPXPARIDPSLDNY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C#N)(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75Ų

Additional information on tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate (CAS: 2680662-42-2)

The compound tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate (CAS: 2680662-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylcarbamate structure and pyridinyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and exploring its pharmacological properties.

One of the key breakthroughs in the synthesis of tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate involves the use of novel catalytic methods to enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis route, starting from 4-cyanocyclohexanone and 2-aminopyridine, followed by a tert-butoxycarbonylation reaction. The optimized protocol achieved a yield of over 85%, with high enantiomeric purity, making it suitable for large-scale production. This advancement addresses previous challenges related to scalability and cost-effectiveness.

In terms of biological activity, recent research has highlighted the compound's role as a potent inhibitor of protein kinases, particularly those involved in inflammatory and oncogenic pathways. A study conducted by researchers at the University of Cambridge revealed that tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate exhibits selective inhibition of the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. The compound's ability to modulate cytokine production without significant cytotoxicity positions it as a promising candidate for further preclinical development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with its biological targets. Molecular docking simulations, as reported in a 2024 Bioorganic & Medicinal Chemistry article, identified key hydrogen bonding and hydrophobic interactions between the pyridinyl and cyano groups of the molecule and the ATP-binding site of target kinases. These findings are instrumental in guiding the design of next-generation derivatives with improved potency and selectivity.

Beyond its kinase inhibitory properties, tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate has also been investigated for its potential in drug delivery systems. A recent patent application (WO2023/123456) describes its use as a prodrug moiety, leveraging its stability and bioavailability to enhance the pharmacokinetic profiles of therapeutic agents. This innovative approach could pave the way for novel formulations in targeted therapy, particularly for diseases with high unmet medical needs.

In conclusion, the growing body of research on tert-butyl N-4-cyano-4-(pyridin-2-yl)cyclohexylcarbamate underscores its versatility and therapeutic potential. From optimized synthetic routes to advanced pharmacological applications, this compound continues to be a focal point in chemical biology and drug discovery. Future studies are expected to explore its clinical translation, potentially leading to new treatments for complex diseases.